Antigen NY-CO-13 (103-111)
Description
Cellular tumor antigen p53
Scientific Research Applications
Immunogenic Tumor Antigen Research
NY-ESO-1, a cancer-testis antigen related to Antigen NY-CO-13, is noted for its rapid transition from discovery to being a candidate for vaccines and immunotherapy, tested in over 30 clinical trials globally. Its ability to induce spontaneous antibody and T-cell responses in cancer patients is a notable characteristic. Research suggests that NY-ESO-1 could be beneficial in creating immune responses against various cancers (Gnjatic et al., 2006).
Epitope Identification for Vaccine Development
The identification of a pentadecamer epitope from NY-ESO-1, which can induce specific CD4+ T-cell responses, is a significant breakthrough. This epitope binds to a broad range of HLA-DR subtypes, indicating its potential as a highly promiscuous MHC II–restricted peptide suitable for a CD4+ stimulating vaccine for many patients. This epitope has been shown to induce CD4+ responses in cancer patients and might be instrumental in developing broadly applicable peptide vaccines for patients with NY-ESO-1–positive neoplasms (Neumann et al., 2004).
Immunogenicity and Clinical Outcomes of NY-ESO-1 Vaccines
The use of NY-ESO-1 with ISCOMATRIX adjuvant in vaccines has been shown to be safe and immunologically potent. Studies report high-titer antibody responses and circulating CD8(+) and CD4(+) T cells specific for a broad range of NY-ESO-1 epitopes, including previously unknown ones. An unplanned analysis suggests that vaccinated patients might have superior clinical outcomes compared to those treated with placebo or protein alone, highlighting the potential of NY-ESO-1 based vaccines in cancer treatment (Davis et al., 2004).
NY-ESO-1 and LAGE-1 Peptides in Cancer Immunotherapy
Research on LAGE-1 and NY-ESO-1, tumor-specific antigens, indicates their potential for cancer immunotherapy. Clinical trials using NY-ESO-1 peptides, proteins, recombinant poxviruses, and dendritic cells pulsed with peptides are in progress. The identification of a new LAGE-1 peptide presented by HLA-A68 tumors and recognized by cytolytic T lymphocytes showcases the possibility of using this peptide for antitumoral vaccination, offering a new avenue for targeted cancer immunotherapy (Sun et al., 2006).
properties
Product Name |
Antigen NY-CO-13 (103-111) |
|---|---|
sequence |
YQGSYGFRL |
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
P53_HUMAN Cellular tumor antigen p53 (Tumor suppressor p53) (Phosphoprotein p53) (Antigen NY-CO-13) (103-111) |
Origin of Product |
United States |
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